Cas no 1251682-38-8 (2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylpropanamide)

• Product Name: 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylpropanamide
• CAS No: 1251682-38-8
• MF: C₁₈H₁₅N₇O₂S
• MW: 393.422400712967
• CID: 6222719
• PubChem ID: 52992517
• Update Time: 2025-10-29

2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylpropanamide
• F5652-3611
• N-(4-(1H-tetrazol-1-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide
• AKOS024516576
• 1251682-38-8
• VU0649727-1
• 2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)-N-[4-(tetrazol-1-yl)phenyl]propanamide
• 2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]propanamide

• Inchi： 1S/C18H15N7O2S/c1-12(25-17(26)9-8-15(21-25)16-3-2-10-28-16)18(27)20-13-4-6-14(7-5-13)24-11-19-22-23-24/h2-12H,1H3,(H,20,27)
• InChI Key： KJLMZYRIEXLQSS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(C(C)C(NC2C=CC(=CC=2)N2C=NN=N2)=O)N=1)=O

Computed Properties

• Exact Mass: 393.10079392g/mol
• Monoisotopic Mass: 393.10079392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 134Ų

Additional information on 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylpropanamide

Introduction to Compound with CAS No. 1251682-38-8 and Product Name: 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylpropanamide

Compound with the CAS number 1251682-38-8 and the product name 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further research and development.

The structural motif of this compound incorporates several key pharmacophoric elements that are known to contribute to its biological activity. Specifically, the presence of a dihydropyridazine core is highly relevant, as dihydropyridazines have been extensively studied for their role in various pharmacological applications. This core structure is often associated with properties such as vasodilation and calcium channel modulation, which have been explored in cardiovascular therapeutics. Additionally, the incorporation of a thiophene ring at the 3-position of the dihydropyridazine moiety introduces sulfur atoms that can participate in hydrogen bonding and other non-covalent interactions with biological targets.

Another critical component of this molecule is the tetrazole group located at the 4-position of the phenyl ring. Tetrazoles are known for their ability to enhance binding affinity through multiple hydrogen bonding interactions and their stability under physiological conditions. The strategic placement of this group in the molecule suggests that it could play a pivotal role in modulating the compound's interaction with its intended biological target. Furthermore, the presence of an amide linkage connecting the dihydropyridazine and phenyl rings provides a flexible scaffold that can be fine-tuned to optimize pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has significantly accelerated the drug discovery process. The virtual screening of large compound libraries has become an indispensable tool for identifying potential hits with high binding affinity. In this context, Compound with CAS No. 1251682-38-8 has been subjected to rigorous computational studies to evaluate its interaction with various biological targets. These studies have revealed promising binding profiles with enzymes and receptors that are implicated in metabolic disorders and inflammatory diseases.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiophen-2-yl group at the 3-position of the dihydropyridazine core is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. The subsequent installation of the tetrazol-1-yl group on the phenyl ring further demonstrates the synthetic prowess required to construct such complex molecules.

One of the most intriguing aspects of this compound is its potential application in treating neurological disorders. The combination of a dihydropyridazine core and tetrazole group has been shown to exhibit neuroprotective properties in preclinical models. Studies have indicated that these structural motifs can interact with neurotransmitter receptors and ion channels, potentially modulating neuronal excitability and reducing oxidative stress. These findings align with recent research highlighting the importance of multifunctional compounds in addressing complex neurological conditions.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds due to their diverse biological activities and structural versatility. The dihydropyridazine-thiophene-tetrazole scaffold represented by Compound with CAS No. 1251682-38-8 exemplifies how integrating different pharmacophoric elements can lead to novel therapeutic agents. The ongoing research into this compound aims to elucidate its mechanism of action and explore its potential in treating a range of diseases beyond neurological disorders.

In conclusion, Compound with CAS No. 1251682-38-8, also known as 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl-N-4-(1H-1,2,3,4-tetrazol-1-y)phenylpropanamide, represents a significant contribution to pharmaceutical chemistry. Its complex structure and multifaceted pharmacophoric features make it a promising candidate for further investigation into treating various diseases. As research continues to uncover new applications for this class of compounds, it is likely that similar molecules will emerge as key players in future therapeutic strategies.